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Compound of Interest

Compound Name: VUF11418

Cat. No.: B560427 Get Quote

Disclaimer: Initial query requested information on VUF11418 as a GPR84 antagonist. However,

extensive review of the scientific literature and chemical databases indicates that VUF11418 is

a C-X-C motif chemokine receptor 3 (CXCR3) agonist.[1][2] This guide will focus on the

discovery and synthesis of VUF11418 as a CXCR3 agonist, as supported by published

research from its discovering institution, Vrije Universiteit Amsterdam.

Introduction
VUF11418 is a non-peptidomimetic agonist of the CXCR3 receptor, a G protein-coupled

receptor (GPCR) involved in inflammatory responses.[1][2] The discovery of small-molecule

modulators of chemokine receptors like CXCR3 is of significant interest for the development of

novel therapeutics for inflammatory and autoimmune diseases. VUF11418, and its related

compounds, represent important chemical tools for probing the function and activation of the

CXCR3 receptor.[1] This document provides a comprehensive overview of the discovery,

synthesis, and pharmacological characterization of VUF11418.

Discovery and Pharmacological Profile
VUF11418 was identified through medicinal chemistry efforts at Vrije Universiteit Amsterdam. It

belongs to a class of bisaryl-type ligands that were investigated for their ability to modulate

CXCR3 activity. The pharmacological activity of VUF11418 was characterized through various

in vitro assays.
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Compound Assay Type Receptor Activity pIC50 / pEC50

VUF11418
Radioligand

Binding Assay
Human CXCR3 Agonist ~5.8 - 5.9

VUF11222
Radioligand

Binding Assay
Human CXCR3 Agonist ~5.8 - 5.9

VUF11211
Radioligand

Binding Assay
Human CXCR3 Inverse Agonist -

Data synthesized from available research literature.

Experimental Protocols
The following are representative experimental protocols for the synthesis and characterization

of VUF11418 and related compounds.

General Synthesis of Bisaryl-type CXCR3 Ligands
The synthesis of VUF11418 and related bisaryl compounds typically involves a Suzuki coupling

reaction to form the central biaryl scaffold. The general steps are as follows:

Synthesis of Boronic Acid/Ester Precursor: One of the aryl halides is converted to a boronic

acid or a pinacol boronate ester. This is often achieved by reacting the aryl halide with a

diboron reagent in the presence of a palladium catalyst.

Suzuki Coupling: The resulting boronic acid/ester is then coupled with the other aryl halide

partner in the presence of a palladium catalyst (e.g., Pd(PPh3)4) and a base (e.g., Na2CO3

or K2CO3) in a suitable solvent system (e.g., toluene/ethanol/water).

Purification: The final product is purified using standard techniques such as column

chromatography on silica gel.

Note: The specific starting materials and reaction conditions would be detailed in the primary

scientific literature describing the synthesis of VUF11418.
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This assay is used to determine the affinity of a compound for a receptor.

Membrane Preparation: Cell membranes expressing the CXCR3 receptor are prepared from

cultured cells (e.g., HEK293 cells).

Assay Buffer: A suitable buffer (e.g., Tris-HCl with MgCl2 and protease inhibitors) is used.

Radioligand: A radiolabeled ligand that binds to CXCR3 (e.g., [125I]CXCL11) is used.

Competition Binding: A fixed concentration of the radioligand is incubated with the cell

membranes in the presence of varying concentrations of the test compound (VUF11418).

Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium.

The bound radioligand is then separated from the unbound radioligand by rapid filtration

through a glass fiber filter.

Detection: The radioactivity retained on the filters is measured using a gamma counter.

Data Analysis: The data is analyzed to determine the concentration of the test compound

that inhibits 50% of the specific binding of the radioligand (IC50). The Ki (inhibitory constant)

can then be calculated using the Cheng-Prusoff equation.

Functional Assay (e.g., Calcium Mobilization)
This assay measures the ability of a compound to activate the receptor and trigger a

downstream signaling event.

Cell Culture: Cells expressing CXCR3 (e.g., CHO-K1 or HEK293 cells) are cultured and

loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

Compound Addition: The cells are stimulated with varying concentrations of the test

compound (VUF11418).

Signal Detection: The change in intracellular calcium concentration is measured using a

fluorescence plate reader.

Data Analysis: The data is analyzed to determine the concentration of the compound that

produces 50% of the maximal response (EC50).
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Caption: Simplified CXCR3 signaling pathway upon activation by an agonist like VUF11418.

Experimental Workflow: Radioligand Binding Assay
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Caption: General workflow for a competitive radioligand binding assay.

Logical Relationship of CXCR3 Ligands
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Caption: Classification of VUF11418 and related compounds as CXCR3 modulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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